Nitrofen

Specification

• Description: Nitrofen appears as colorless crystals or black solid. Used as a pre- or post-emergence herbicide.; Nitrofen is an organic molecular entity. It has a role as an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor and a herbicide.; Nitrofen is a white, crystalline, solid, combustible, chlorinated compound. Nitrofen was used as an herbicide, but is no longer used or manufactured in the United States. Exposure to nitrofen irritates the skin, eyes and respiratory tract and affects the blood and central nervous system. This substance is teratogenic and carcinogenic in animals and is reasonably anticipated to be a human carcinogen. (NCI05); Nitrofen (Technical Grade) can cause cancer according to an independent committee of scientific and health experts.
• CAS No.: 1836-75-5
• Molecular Formula: C12H7Cl2NO3; C12H7Cl2NO3; C6H3Cl2OC6H4NO2
• Molecular Weight: 284.09 g/mol
• IUPAC Name: 2,4-dichloro-1-(4-nitrophenoxy)benzene
• Standard InChI: InChI=1S/C12H7Cl2NO3/c13-8-1-6-12(11(14)7-8)18-10-4-2-9(3-5-10)15(16)17/h1-7H
• Standard InChI Key: XITQUSLLOSKDTB-UHFFFAOYSA-N
• Impurities: A sample reported ... to be more than 98% pure was found ... to contain the following five impurities at unspecified levels: para-chloronitrobenzene, bis(para-nitrophenyl)ether, 2,4-dichloro-2,2-dinitrophenyl ether, 2-chloro-4-nitrodiphenyl ether and 4-chloro-4-nitrophenyl ether. Four other unidentified impurities were also observed in the mg/kg (ppm) range. Technical nitrofen may also contain 2,7-dichlorodibenzodioxin.
• SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=C(C=C(C=C2)Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2=C(C=C(C=C2)Cl)Cl
• Appearance: Assay:≥98%A crystalline solid
• Boiling Point: 356 to 374 °F at 0.25 mmHg (NTP, 1992); BP: 180-190 °C at 0.25 mm Hg; at 101.3kPa: 368 °C
• Colorform: Crystalline solid; White solid; Crystals; Yellow crystalline solid; Free-flowing solid, dark brown colo
• Flash Point: >200 °C c.c.
• Melting Point: 158 to 160 °F (NTP, 1992); 70-71 °C; 70 °C